Cas no 81022-34-6 (2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid)

2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid structure
81022-34-6 structure
Product Name:2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid
CAS No:81022-34-6
MF:C10H8ClN3O2
MW:237.642420768738
CID:1075967
PubChem ID:3480643
Update Time:2025-04-20

2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid
    • 2-(4-chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
    • 2-(4-chlorophenyl)-5-methyltriazole-4-carboxylic acid
    • CS-0117227
    • 81022-34-6
    • AKOS000302254
    • 2-(4-chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylicacid
    • SCHEMBL6314841
    • NUKGCQCRPBZDMM-UHFFFAOYSA-N
    • STL412005
    • 2-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid
    • MDL: MFCD00974812
    • Inchi: 1S/C10H8ClN3O2/c1-6-9(10(15)16)13-14(12-6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
    • InChI Key: NUKGCQCRPBZDMM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1N=C(C(=O)O)C(C)=N1

Computed Properties

  • Exact Mass: 237.0305042g/mol
  • Monoisotopic Mass: 237.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 453.8±55.0 °C at 760 mmHg
  • Flash Point: 228.3±31.5 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

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